Cas no 105827-72-3 (1,3-Propanediamine, N-[(1-methyl-1H-pyrazol-4-yl)methyl]-)

• Product Name: 1,3-Propanediamine, N-[(1-methyl-1H-pyrazol-4-yl)methyl]-
• CAS No: 105827-72-3
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 1168394
• Update Time: 2024-07-26

1,3-Propanediamine, N-[(1-methyl-1H-pyrazol-4-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N-[(1-methyl-1H-pyrazol-4-yl)methyl]-
• 1,3-Propanediamine, N1-[(1-methyl-1H-pyrazol-4-yl)methyl]-

• Inchi： 1S/C8H16N4/c1-12-7-8(6-11-12)5-10-4-2-3-9/h6-7,10H,2-5,9H2,1H3
• InChI Key： GPHIBHANNDAINQ-UHFFFAOYSA-N
• SMILES： C(NCC1=CN(C)N=C1)CCN

Computed Properties

• Exact Mass: 168.13768

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 305.8±22.0 °C(Predicted)
• PSA: 55.87
• pka: 10.14±0.10(Predicted)